5-Bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid

• IUPAC Name: 5-bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H5BrN2O3/c10-5-4-11-8(6-2-1-3-15-6)12-7(5)9(13)14/h1-4H,(H,13,14)
• InChI Key: HTFJUZFDOWIVHN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC=C(C(=N2)C(=O)O)Br
• Molecular Formula: C9H5BrN2O3
• Molecular Weight: 269.05 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as 5-Bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid, often involves cyclisation of β-formyl enamides using urea as a source of ammonia under microwave irradiation. This process is catalysed by samarium chloride.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid comprises a pyrimidine ring substituted with a bromine atom, a furan ring, and a carboxylic acid group. The presence of these functional groups can influence the compound’s reactivity and potential applications.

Physical And Chemical Properties Analysis

5-Bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid is a powder at room temperature. More specific physical and chemical properties, such as melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

Environmental Science

Lastly, this compound’s derivatives could be explored for their potential use in environmental science, such as in the development of sensors for detecting pollutants or in the synthesis of compounds that can help in the breakdown of hazardous materials.

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Safety and Hazards

The safety data sheet (MSDS) for 5-Bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid can be found online. It’s important to refer to this document for detailed safety and handling information. As a general rule, this compound should be handled with appropriate protective equipment and in a laboratory setting to ensure safety.

Future Directions

The future directions for research on 5-Bromo-2-(furan-2-yl)pyrimidine-4-carboxylic acid and similar compounds could involve their synthesis from biomass, as part of a shift from traditional resources like crude oil to renewable resources. This could open up new possibilities for the economical production of a wide range of compounds.

Mechanism of Action

Target of action

Many pyrimidine derivatives are known to interact with various biological targets, including enzymes, receptors, and DNA/RNA .

Mode of action

The mode of action can vary greatly depending on the specific compound and its target. For example, some pyrimidine derivatives can inhibit enzymes, while others might bind to receptors and modulate their activity .

Biochemical pathways

Pyrimidine derivatives can be involved in a variety of biochemical pathways. For instance, some are used in the synthesis of DNA and RNA, while others play a role in signal transduction .

Result of action

The molecular and cellular effects of a compound depend on its mode of action and can range from changes in gene expression to alterations in cellular metabolism .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound .